Cas no 1289-45-8 (Dodecenoic acid)

• Product Name: Dodecenoic acid
• CAS No: 1289-45-8
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 185109
• PubChem ID: 5282729
• Update Time: 2025-04-19

Dodecenoic acid Chemical and Physical Properties

Names and Identifiers

• Dodecenoic acid
• LAUROLEICACID
• 224-569-1
• Dodec-2-enoic acid
• Q27117632
• PAWGRNGPMLVJQH-ZHACJKMWSA-N
• D5660
• Dodec-2-enoicacid
• 2E-Lauroleic acid
• A826494
• EN300-65552
• (2E)-dodec-2-enoic acid
• 12:1, n-10 trans
• CHEBI:38371
• 4412-16-2
• TRANS-2-DODECENOICACID
• C12:1
• CHEMBL4281333
• CHEBI:37162
• (2E)-2-Dodecenoic acid
• EINECS 224-569-1
• 2-Dodecenoic acid
• DTXSID401343611
• A934942
• AKOS008105134
• trans-2-lauroleic acid
• EN300-365600
• 3X1
• LMFA01030788
• 2E-Dodecenoic acid
• 1289-45-8
• (E)-dodec-2-enoic acid
• WS-00320
• AMY37907
• trans-dodec-2-enoic acid
• MFCD00045906
• W16764
• Dodec-2-ensaeure
• AS-57983
• NSC 59856
• Q27117056
• 32466-54-9
• AI3-11152
• CS-0152270
• trans-2-Dodecenoic acid
• Z336127680
• C12:1n-10
• 2t-Dodecensaeure
• (E)-2-dodecenoic acid
• C12:1, n-10 trans
• 2-Dodecensaeure
• Dodecen-(2t)-saeure

• Inchi： 1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h10-11H,2-9H2,1H3,(H,13,14)/b11-10+
• InChI Key： PAWGRNGPMLVJQH-ZHACJKMWSA-N
• SMILES： OC(/C=C/CCCCCCCCC)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.8

Experimental Properties

• Density: 0.922
• Boiling Point: 311.7°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.463
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids